Cas no 763-93-9 (3-Hexen-2-one)
3-Hexen-2-one structure
3-Hexen-2-one Properties
Names and Identifiers
-
- 3-Hexen-2-one
- 1-Butenyl methyl ketone
- Hex-3-en-2-one
- Methyl 1-butenyl ketone
- hexen-2-a1
- AKOS025243528
- DTXSID40870764
- FT-0654320
- Hexenone
- hex-3-en-5-one
- (3E)-3-Hexen-2-one
- 5A3B3N6UGZ
- F73085
- 3-hexen-2-on
- A826417
- LMFA12000019
- trans-hex-3-en-2-one
- EN300-1828247
- (3E)-hex-3-en-2-one
- 3-hexen-2-one(E)
- 4376-23-2
- 3-hexene-2-one
- 3-Hexen-2-one, (3E)-
- 3E-Hexene-2-one
- DTXSID801015852
- methyl-alpha-butenyl-ketone
- CHEBI:141566
- Hex-3-en-2-on
- J-502037
- (E)-3-hexen-2-one
- (E)-hex-3-en-2-one
- trans-hexen-2-al
- AKOS015915359
- (3e)-3-hexene-2-one
- 763-93-9
- trans-3-hexen-2-one
- 215457-81-1
- +Expand
-
- LPCWMYHBLXLJJQ-SNAWJCMRSA-N
- InChI=1S/C6H10O/c1-3-4-5-6(2)7/h4-5H,3H2,1-2H3/b5-4+
- CCC=CC(=O)C
Computed Properties
- 98.0732
- 0
- 1
- 2
- 98.073164938g/mol
- 7
- 82.2
- 0
- 0
- 0
- 1
- 0
- 1
- 1.2
- 5
- 0
- 17.1Ų
Experimental Properties
- 17.07
- 1.4418
- 138.68°C (estimate)
- -71.05°C (estimate)
- 0.8655
3-Hexen-2-one Price
3-Hexen-2-one Related Literature
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1. Knoevenagel reactions with β-oxo acids. Regiospecific enol equivalents for syntheses of α,β-unsaturated ketones and of some β-ketolsDavid H. Grayson,Mathew R. J. Tuite J. Chem. Soc. Perkin Trans. 1 1986 2137
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2. Intramolecullar alkylation of phenols. Part 4. Base-catalysed cyclisation of phenolic enones. Scope and limitationsWilliam S. Murphy,Sompong Wattanasin J. Chem. Soc. Perkin Trans. 1 1980 1555
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3. Facile generation of polyfluoro-1-(tosyloxy)prop-1-enyllithiums and their reaction with electrophiles. A new, efficient and convenient access to (Z)-1,1-di- and 1,1,1-tri-fluoro-3-(tosyloxy)alk-3-en-2-ones?1Kazumasa Funabiki,Tetsuya Ohtsuki,Takashi Ishihara,Hiroki Yamanaka J. Chem. Soc. Perkin Trans. 1 1998 2413
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Shih-Hao Su,Ming-Der Su New J. Chem. 2018 42 11438
-
5. The photorearrangement of 6-acetoxy-3,5-bis(chloromethyl)-2,4,6-trimethylcyclohexa-2,4-dienoneM. R. Morris,A. J. Waring J. Chem. Soc. C 1971 3266
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6. Novel synthesis and rearrangement of 6-azabicyclo[3.1.0]hex-3-en-2-onesYoshiro Yamashita,Mitsuo Masumura J. Chem. Soc. Chem. Commun. 1983 841
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7. Friedel–Crafts reactions of alkenones with benzeneMartin F. Ansell,S. Aleem Mahmud J. Chem. Soc. Perkin Trans. 1 1973 2789
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8. Radical β-addition to acyclic α-(arylsulfinyl) enones: Pummerer-type rearrangementNobuyuki Mase,Yoshihiko Watanabe,Yoshio Ueno,Takeshi Toru J. Chem. Soc. Perkin Trans. 1 1998 1613
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9. Stereospecific photoisomerisations of 6-acetoxy-2,3,4,5,6-pentamethylcyclohexa-2,4-dienoneM. R. Morris,A. J. Waring J. Chem. Soc. C 1971 3269
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10. A study on the influence of a silicon group on the Curtius reactionRekha Verma,Sunil K. Ghosh J. Chem. Soc. Perkin Trans. 1 1998 2377
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